Thiazolium, 5-(2-(((2-(aminocarbonyl)phenoxy)hydroxyphosphinyl)oxy)ethyl)-3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-, bromide
Overview
Description
Thiazolium, 5-(2-(((2-(aminocarbonyl)phenoxy)hydroxyphosphinyl)oxy)ethyl)-3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-, bromide, also known as this compound, is a useful research compound. Its molecular formula is C19H23BrN5O5PS and its molecular weight is 544.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
79929-28-5 |
|---|---|
Molecular Formula |
C19H23BrN5O5PS |
Molecular Weight |
544.4 g/mol |
IUPAC Name |
2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl (2-carbamoylphenyl) hydrogen phosphate;bromide |
InChI |
InChI=1S/C19H22N5O5PS.BrH/c1-12-17(31-11-24(12)10-14-9-22-13(2)23-18(14)20)7-8-28-30(26,27)29-16-6-4-3-5-15(16)19(21)25;/h3-6,9,11H,7-8,10H2,1-2H3,(H4-,20,21,22,23,25,26,27);1H |
InChI Key |
OIFBQWGRIPEFAT-UHFFFAOYSA-N |
SMILES |
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)OC3=CC=CC=C3C(=O)N.[Br-] |
Canonical SMILES |
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)OC3=CC=CC=C3C(=O)N.[Br-] |
Synonyms |
2-carbamoylphenyl thiamine monophosphate 3-((4'-amino-2'-methyl-5'-pyrimidinyl)methyl)-5-(2-hydroxyethyl)-4-methylthiazolium bromide o-carbamoylphenylphosphate ester ortho-carbamoylphenyl thiamine monophosphate thiamine monophosphate o-carbamoylphenyl ester TMP-OCP |
Origin of Product |
United States |
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